Cas no 5792-46-1 (1-Propanamine, N,N-bis(1-methylethyl)-)

1-Propanamine, N,N-bis(1-methylethyl)- structure
5792-46-1 structure
Product Name:1-Propanamine, N,N-bis(1-methylethyl)-
CAS No:5792-46-1
MF:C9H21N
MW:143.26974272728
CID:343763
PubChem ID:13616122
Update Time:2025-04-19

1-Propanamine, N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, N,N-bis(1-methylethyl)-
    • N,N-di(propan-2-yl)propan-1-amine
    • SCHEMBL152382
    • 5792-46-1
    • diisopropyl-n-propylamin
    • DTXSID70545099
    • Inchi: 1S/C9H21N/c1-6-7-10(8(2)3)9(4)5/h8-9H,6-7H2,1-5H3
    • InChI Key: DLMICMXXVVMDNV-UHFFFAOYSA-N
    • SMILES: N(CCC)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 143.16753
  • Monoisotopic Mass: 143.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 68.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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